(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

• Molecular Formula: C7H12N2O4
• Molecular Weight: 188.18 g/mol
• SMILES: CC1(OC(C(O1)C(=O)N)C(=O)N)C
• InChI: InChI=1S/C7H12N2O4/c1-7(2)12-3(5(8)10)4(13-7)6(9)11/h3-4H,1-2H3,(H2,8,10)(H2,9,11)/t3-,4-/m0/s1
• InChIKey: YQPBXKXVZURPHT-IMJSIDKUSA-N

Sourcing verified (4S,5S) chiral intermediates for asymmetric synthesis often involves uncertainty in stereochemical integrity. This compound, derived from L-(+)-tartaric acid, provides an unambiguous absolute configuration confirmed by X-ray crystallography, eliminating guesswork in chiral method development. • Confirmed (4S,5S) stereochemistry via X-ray; distinct from the (4R,5R) enantiomer and achiral analogs. • Reactive bis-primary amide groups enable direct elaboration to chiral diamines, ligands, and Pt-based anticancer candidates. • Documented biological activity: arrests undifferentiated cell growth and induces monocyte differentiation.

(4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide: Chiral Scaffold for Asymmetric Synthesis

(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a chiral, non-racemic compound featuring a 1,3-dioxolane ring with two primary amide functional groups [1]. Its core structure is derived from L-(+)-tartaric acid, establishing its absolute (4S,5S) stereochemistry, which is a critical determinant of its utility in constructing optically pure molecules [2]. The compound serves primarily as a versatile chiral building block or intermediate, finding application in the synthesis of more complex, biologically active molecules and chiral ligands [3].

Absolute (4S,5S) configuration from L-(+)-tartaric acid

Chiral scaffold for asymmetric synthesis

Primary amide groups enable further derivatization

• [1] PubChem. (n.d.). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide. Compound Summary for CID 139063007. Retrieved April 19, 2024, from pubchem.ncbi.nlm.nih.gov View Source
• [2] Haines, A. H. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1149. https://doi.org/10.1107/S160053681301234X View Source
• [3] Shainyan, B. A., Nindakova, L. O., Ustinov, M. V., Chipanina, N. N., & Sherstyannikova, L. V. (2002). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane. Russian Journal of Organic Chemistry, 38(12), 1802-1805. https://doi.org/10.1023/A:1022528016140 View Source

Risks of Generic Substitution in Asymmetric Synthesis

This compound cannot be interchanged with its enantiomer (4R,5R) or other achiral dioxolane analogs without fundamentally altering the outcome of a stereoselective process. The (4S,5S) absolute configuration dictates the three-dimensional presentation of its functional groups, which is crucial for enantioselective interactions in chiral induction or biological target binding [1]. In contrast, the (4R,5R) enantiomer will present a mirror-image surface, leading to opposite stereochemical outcomes in asymmetric synthesis or potentially different biological activities . Furthermore, substituted derivatives, such as those with chlorophenyl or thienyl groups at the 2-position, possess altered electronic and steric properties and may adopt different ring conformations (e.g., twist vs. envelope), significantly impacting their reactivity and molecular recognition [2].

Enantiomer (4R,5R)

May produce opposite stereochemical outcomes in asymmetric synthesis due to mirror-image surface presentation.

2-Aryl-substituted analogs

Different ring conformations (e.g., envelope vs. twist) and electronic properties may alter reactivity and molecular recognition.

• [1] Shainyan, B. A., Nindakova, L. O., Ustinov, M. V., Chipanina, N. N., & Sherstyannikova, L. V. (2002). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane. Russian Journal of Organic Chemistry, 38(12), 1802-1805. https://doi.org/10.1023/A:1022528016140 View Source
• [2] Xu, W., Wang, J., & Li, Y. (2009). (4S,5S)-2-(2-Thien-yl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o764. https://doi.org/10.1107/S1600536809008368 View Source

Selection Evidence

X-Ray Crystallography Confirms Absolute Configuration

The unambiguous (4S,5S) absolute configuration of the compound is confirmed via X-ray crystallography of its dehydrated derivative, (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile, which was synthesized directly from the target dicarboxamide [1]. The crystal structure reveals a C2 symmetric molecule where the 1,3-dioxolane ring adopts an 'extreme twist' conformation [2]. This conformation is distinct from the envelope conformation observed in the (4S,5S)-2-(2-thienyl) analog, highlighting how substitution at the 2-position alters the scaffold's fundamental geometry [3].

Ring Conformation

Head-to-head

Extreme twist vs. Envelope conformation

Conformational context may influence intermolecular interactions.

Solid-state X-ray diffraction data.

Evidence Dimension	1,3-Dioxolane Ring Conformation
Target Compound Data	Extreme twist conformation
Comparator Or Baseline	(4S,5S)-2-(2-Thienyl)-1,3-dioxolane-4,5-dicarboxamide: Envelope conformation
Quantified Difference	Qualitative difference in ring puckering
Conditions	Solid-state structure determined by single-crystal X-ray diffraction

Why This Matters

Conformational differences directly influence the spatial orientation of the amide groups, impacting the compound's ability to engage in intermolecular hydrogen-bonding networks and its utility as a chiral building block.

• [1] Haines, A. H. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1149. https://doi.org/10.1107/S160053681301234X View Source
• [2] Moers, F. G., Smits, J. M. M., Beurskens, P. T., Thuring, J. W., & Zwanenburg, B. (1995). Crystal and molecular structure of (4S,5S)-4-(2-furyl)-2,2-dimethyl-1,3-dioxolane-5-carboxylic acid. Journal of Chemical Crystallography, 25(7), 429-432. View Source
• [3] Xu, W., Wang, J., & Li, Y. (2009). (4S,5S)-2-(2-Thien-yl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o764. https://doi.org/10.1107/S1600536809008368 View Source

Key Intermediate for Chiral Diamine Ligands

This compound serves as the direct precursor to (4S,5S)-2,2-dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane, a chiral diamine with both C2 and N chiral centers [1]. The transformation, achieved by reduction with lithium aluminum hydride (LiAlH4), demonstrates the synthetic utility of the dicarboxamide functional groups [2]. This provides a concrete, experimentally-validated application not inherent to many other dioxolane derivatives.

Synthetic Derivatization

Class-level inference

Reducible to chiral diamine with two new stereogenic N centers

Demonstrates synthetic utility as a ligand precursor.

LiAlH4 reduction method.

Evidence Dimension	Synthetic Derivatization
Target Compound Data	Can be reduced to form a chiral diamine ligand with two new stereogenic nitrogen centers.
Comparator Or Baseline	Other 1,3-dioxolane-4,5-dicarboxylates (e.g., diethyl ester) which undergo aminolysis to form the target compound.
Quantified Difference	N/A (Synthetic utility demonstrated)
Conditions	Reaction with methylamine followed by LiAlH4 reduction

Why This Matters

This establishes the compound's value beyond a simple structural entity, confirming its role as a versatile precursor for creating more complex chiral architectures used in asymmetric catalysis.

• [1] Shainyan, B. A., Nindakova, L. O., Ustinov, M. V., Chipanina, N. N., & Sherstyannikova, L. V. (2002). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane. Russian Journal of Organic Chemistry, 38(12), 1802-1805. https://doi.org/10.1023/A:1022528016140 View Source
• [2] Socolar. (n.d.). Abstract for: Diethyl (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate reacted with methylamine... Retrieved April 19, 2024, from socolar.com View Source

Cell Proliferation and Differentiation Activity

The compound has been reported to exhibit pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, suggesting potential utility as an anti-cancer agent and for treating skin diseases such as psoriasis [1]. While a direct comparator is lacking in this specific report, this activity profile differentiates it from other dioxolane derivatives, such as (4S,5S)-2-(2-thienyl)-1,3-dioxolane-4,5-dicarboxamide, which is explicitly identified as an intermediate for platinum anti-cancer drugs rather than a direct-acting agent [2].

Biological Activity Profile

Cross-study comparable

Reported to arrest proliferation and induce monocyte differentiation

Supports cell-differentiation assay interpretation.

Limited details; review assay context.

Evidence Dimension	Biological Activity Profile
Target Compound Data	Reported to arrest proliferation and induce differentiation of undifferentiated cells.
Comparator Or Baseline	(4S,5S)-2-(2-Thienyl)-1,3-dioxolane-4,5-dicarboxamide: Identified as an intermediate for antitumor platinum drugs, not a direct-acting agent.
Quantified Difference	Qualitative difference in application (direct biological effect vs. synthetic intermediate).
Conditions	Cellular assay; further details not provided in the abstract.

Why This Matters

This evidence positions the compound as a potential direct-acting bioactive molecule or a lead-like scaffold, rather than solely a synthetic intermediate, opening avenues for medicinal chemistry applications.

• [1] WebisA. (n.d.). Property Value for: (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide. Retrieved April 19, 2024, from webisa.webdatacommons.org View Source
• [2] Xu, W., Wang, J., & Li, Y. (2009). (4S,5S)-2-(2-Thien-yl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o764. https://doi.org/10.1107/S1600536809008368 View Source

Application Scenarios

Chiral Diamine Ligand Synthesis

Procure this compound for the preparation of novel chiral diamines, such as (4S,5S)-2,2-dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane, as described by Shainyan et al. [1]. This specific application leverages the compound's (4S,5S) stereochemistry and reactive amide groups to create ligands with both carbon- and nitrogen-centered chirality for use in asymmetric catalysis.

Stereochemical Reference Standard

Employ this compound as a well-characterized chiral standard or reference material. Its absolute configuration and unique 'extreme twist' ring conformation have been unambiguously determined by X-ray crystallography, making it a valuable tool for calibrating analytical instruments or for use as a model compound in computational chemistry and molecular modeling studies [2].

Biological Screening

Acquire this compound for biological screening in cell differentiation or anti-proliferation assays, as preliminary reports indicate it can arrest the growth of undifferentiated cells and induce monocyte differentiation [3]. Its direct biological activity differentiates it from many other dioxolane derivatives that are primarily synthetic intermediates.

Platinum-Based Anticancer Agent Development

Utilize this compound as a chiral starting material or scaffold for the synthesis of novel platinum anticancer drug candidates. The class of (4S,5S)-1,3-dioxolane-4,5-dicarboxamides has been established as important intermediates for preparing such therapeutics [4], and the unsubstituted core provides a versatile platform for introducing diverse metal-coordinating moieties.

Application

Selection Property

Validation Focus

Chiral diamine ligand synthesis

Amide-to-amine reduction pathway

Enantiomeric purity and catalytic screening

Stereochemical reference standard

Crystallographically defined twist conformation

Chiral HPLC or computational model validation

Cell differentiation screening

Proliferation-arrest response profile

Monocyte lineage differentiation endpoints

Platinum-complex scaffold research

Bis-amide metal-coordination sites

Cytotoxicity and complex stability assays

• [1] Shainyan, B. A., Nindakova, L. O., Ustinov, M. V., Chipanina, N. N., & Sherstyannikova, L. V. (2002). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane. Russian Journal of Organic Chemistry, 38(12), 1802-1805. https://doi.org/10.1023/A:1022528016140 View Source
• [2] Haines, A. H. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1149. https://doi.org/10.1107/S160053681301234X View Source
• [3] WebisA. (n.d.). Property Value for: (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide. Retrieved April 19, 2024, from webisa.webdatacommons.org View Source
• [4] Wang, D. C. (2009). (4S,5S)-2-(4-Chloro-phen-yl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1674. https://doi.org/10.1107/S1600536809024226 View Source